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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclopentane

Cat. No.: B3049229

An In-depth Technical Guide to the Stability and Storage of 1-Bromo-1-methylcyclopentane

This technical guide provides comprehensive information on the stability, storage, and handling
of 1-Bromo-1-methylcyclopentane (CAS No. 19872-99-2), a key intermediate in organic
synthesis. The information is intended for researchers, scientists, and professionals in the field
of drug development and chemical research.

Physicochemical Properties

1-Bromo-1-methylcyclopentane is a tertiary alkyl halide with the molecular formula CeH11Br.
[1][2][3] Its properties are summarized in the table below.

Property Value

CAS Number 19872-99-2
Molecular Formula CeH11Br

Molecular Weight 163.06 g/mol [1][2][3]
Appearance Flammable liquid[1][2]

Chemical Stability and Reactivity

Under recommended storage conditions, 1-Bromo-1-methylcyclopentane is stable.[4]
However, it is a reactive compound that can undergo various transformations, primarily
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nucleophilic substitution (Sn1) and elimination (E1) reactions, due to the tertiary nature of the
carbon atom bonded to the bromine.[1]

Key Reactivity Information:
e Incompatible Materials: Avoid contact with strong oxidizing agents.[4]

e Hazardous Decomposition Products: Thermal decomposition may produce carbon oxides
and hydrogen bromide.[4]

o Nucleophilic Substitution and Elimination: As a tertiary alkyl halide, it readily forms a stable
tertiary carbocation intermediate, favoring Sn1 and E1 pathways.[1] The solvent polarity
plays a crucial role in these reactions.[1] For instance, in the presence of ethanol and silver
nitrate, it undergoes a nucleophilic substitution to form 1-methoxycyclopentane.[5] With
alcoholic potassium hydroxide, elimination is favored, while agueous potassium hydroxide
favors substitution.[6]

e Solvolysis: The solvolysis of 1-Bromo-1-methylcyclopentane, for example in methanol,
proceeds through the formation of a carbocation intermediate to yield the corresponding
ether product.[7][8][9]
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Caption: Sn1 and E1 reaction pathways for 1-Bromo-1-methylcyclopentane.

Recommended Storage and Handling

Proper storage and handling are crucial to maintain the integrity of 1-Bromo-1-
methylcyclopentane and ensure laboratory safety.
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Parameter Recommendation

Storage Temperature 2-8°C[1]

Atmosphere Store under an inert atmosphere.[1]
Container Keep in a tightly closed container.[1][4]

Store in a cool, dark, dry, and well-ventilated

Environment
place.[1][4]

Keep away from heat, sparks, open flames, and

Hazards to Avoid o
other ignition sources.[1][10]

GHS Hazard Information:

H225/H226: Highly flammable liquid and vapor.[1][2]

H315: Causes skin irritation.[1][2][4]

H319: Causes serious eye irritation.[1][2][4]

H335: May cause respiratory irritation.[1][2][4]
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Caption: Recommended workflow for handling and storage.

Experimental Protocols

While specific stability studies for 1-Bromo-1-methylcyclopentane are not readily available in
the public domain, a general protocol for assessing the stability of similar halogenated
hydrocarbons can be adapted.

General Protocol for Accelerated Stability Testing:

o Sample Preparation: Aliquot 1-Bromo-1-methylcyclopentane into several amber glass vials
with Teflon-lined caps. A subset of samples may include a stabilizer (e.g., a radical
scavenger) to assess its effect.

+ Storage Conditions: Place the vials in temperature- and humidity-controlled chambers at
various conditions. A typical set of accelerated conditions might be 40°C/75% RH. A control
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set should be stored under the recommended conditions (2-8°C).

o Time Points: Withdraw samples at predetermined time points (e.g., 0, 1, 3, and 6 months).

e Analysis: Analyze the samples at each time point for purity and the presence of degradation
products.

o Purity Assay: Use Gas Chromatography with Flame lonization Detection (GC-FID) to
determine the purity of the compound.

o Degradant Identification: Use Gas Chromatography-Mass Spectrometry (GC-MS) to
identify potential degradation products, such as elimination products (e.g., 1-
methylcyclopentene) or hydrolysis products.

o Data Evaluation: Plot the purity of 1-Bromo-1-methylcyclopentane as a function of time for
each storage condition. This can be used to estimate the shelf life of the compound under
different conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [stability and storage conditions for 1-Bromo-1-
methylcyclopentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b30492294#stability-and-storage-conditions-for-1-
bromo-1-methylcyclopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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